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Compound of Interest

Compound Name: UFARYL DL 85
CAS No.: 199488-01-2
Cat. No.: B1180827
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of UFARYL DL 85
solutions for various experimental purposes. UFARYL DL 85 is an anionic surfactant, a type of
linear alkylbenzene sulfonate (LAS), which has applications in biomedical research due to its
ability to disrupt cell membranes and solubilize proteins.[1][2][3][4]

Chemical and Physical Properties

UFARYL DL 85 is a free-flowing ivory white flake or powder.[1][5] It is characterized by its
surface-active properties, which allow it to lower the surface tension between liquids, and
between a liquid and a solid.[6]

Table 1: Chemical and Physical Data of UFARYL DL 85
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Property

Value

Reference

Chemical Name

Linear Alkyl Benzene

Sulphonate, Sodium Salt

[1]

CAS Number

68411-30-3

[1]

Appearance

Ivory White Free Flowing
Flake/Powder

[1]5]

Active Content

83-87% (Typical 85.3%)

[1]

Molecular Weight

~344 g/mol

[1]

pH (1% Solution)

10.0-11.0

[1]

Medium solubility in water, can

be enhanced with solubility

Solubility agents. Sparingly soluble at [1]
room temperature, solubility
increases with heat.
Strong hygroscopic character;
Hygroscopicity absorbs humidity if exposedto  [1][5]

open air.

Potential Research Applications

Linear alkylbenzene sulfonates like UFARYL DL 85 have been utilized in various research

contexts:

o Cell Lysis and Permeabilization: As a detergent, it can be used to disrupt cell membranes to

release intracellular contents.[3]

» Protein Solubilization: Its amphipathic nature allows it to solubilize membrane proteins.[4]

o Toxicology Studies: Investigating the cytotoxic effects of surfactants on different cell types,

such as the human intestinal Caco-2 cells.[7]

© 2026 BenchChem. All rights reserved. 2/10

Tech Support


https://www.lidochem.com/wp-content/uploads/2016/09/Ufaryl-DL-85-SPEC-2017.pdf
https://www.lidochem.com/wp-content/uploads/2016/09/Ufaryl-DL-85-SPEC-2017.pdf
https://www.lidochem.com/wp-content/uploads/2016/09/Ufaryl-DL-85-SPEC-2017.pdf
https://www.lidochem.com/wp-content/uploads/2016/09/Ufaryl-DL-85CJ-SPEC-2017.pdf
https://www.lidochem.com/wp-content/uploads/2016/09/Ufaryl-DL-85-SPEC-2017.pdf
https://www.lidochem.com/wp-content/uploads/2016/09/Ufaryl-DL-85-SPEC-2017.pdf
https://www.lidochem.com/wp-content/uploads/2016/09/Ufaryl-DL-85-SPEC-2017.pdf
https://www.lidochem.com/wp-content/uploads/2016/09/Ufaryl-DL-85-SPEC-2017.pdf
https://www.lidochem.com/wp-content/uploads/2016/09/Ufaryl-DL-85-SPEC-2017.pdf
https://www.lidochem.com/wp-content/uploads/2016/09/Ufaryl-DL-85CJ-SPEC-2017.pdf
https://www.benchchem.com/product/b1180827/docs?utm_src=pdf-body#application-notes-and-protocols-for-ufaryl-dl-85-solutions
https://pmc.ncbi.nlm.nih.gov/articles/PMC92899/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7872986/
https://www.researchgate.net/publication/277080739_Effect_of_linear_alkylbenzene_sulfonate_LAS_on_human_intestinal_Caco-2_cells_at_non_cytotoxic_concentrations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180827?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

» Drug Delivery Research: Studying the effects of surfactants on membrane permeability to
enhance drug uptake.[8]

e Antimicrobial Research: Investigating its effects on the growth and viability of bacteria.[3]

Safety and Handling Precautions

UFARYL DL 85 can cause skin and eye irritation.[9] Ingestion may be harmful.[9] Appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should
be worn when handling the powder and its solutions. Work in a well-ventilated area or under a
chemical fume hood to avoid inhaling dust.[9]

Table 2: Hazard and Precautionary Information

Hazard Precaution
Causes skin irritation Wear protective gloves.
Causes serious eye irritation Wear eye protection.

) Do not eat, drink or smoke when using this
Harmful if swallowed
product.

_ L Avoid breathing dust. Use in a well-ventilated
May cause respiratory irritation
area.

For detailed safety information, refer to the Safety Data Sheet (SDS).[9]

Experimental Protocols
Preparation of a 10% (w/v) UFARYL DL 85 Stock Solution

This protocol describes the preparation of a 10% (w/v) stock solution, which can be further
diluted to desired working concentrations.

Materials:
o UFARYL DL 85 powder

» High-purity water (e.g., distilled, deionized, or Milli-Q)
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o Sterile glassware (beaker, graduated cylinder)

e Magnetic stirrer and stir bar

o Heating plate

 Sterile filter (0.22 um) and syringe (optional, for sterile applications)

» Sterile storage bottles

Protocol:

e Weighing: In a chemical fume hood, carefully weigh 10 g of UFARYL DL 85 powder.

e Dissolving:
o Add the powder to a beaker containing approximately 80 mL of high-purity water.
o Place the beaker on a magnetic stirrer with a stir bar and begin stirring.

o UFARYL DL 85 has medium solubility which can be enhanced.[1][2] To aid dissolution,
gently heat the solution to approximately 40-50°C while stirring. Do not boil.

e Volume Adjustment: Once the powder is completely dissolved, remove the beaker from the
heat and allow it to cool to room temperature. Transfer the solution to a 100 mL graduated
cylinder and add high-purity water to bring the final volume to 100 mL.

» Sterilization (Optional): For cell culture or other sterile applications, sterilize the solution by
passing it through a 0.22 um syringe filter into a sterile storage bottle. Do not autoclave, as
this can cause precipitation and degradation of the surfactant.[10]

» Storage: Store the 10% stock solution at room temperature in a tightly sealed container.[1]
Due to its strong hygroscopic nature, ensure the container is well-sealed to prevent
absorption of moisture.[1][5] Do not refrigerate, as this may cause the surfactant to
precipitate.[10]
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Preparation of Working Solutions for Cell Culture
Experiments

This protocol provides a general guideline for diluting the 10% stock solution for use in cell
culture. The final concentration should be optimized based on the specific cell type and
experimental design. As a reference, studies on Caco-2 cells have used concentrations in the
range of 1 to 15 ppm (ug/mL).[7]

Materials:

e 10% (w/v) UFARYL DL 85 stock solution

o Sterile cell culture medium appropriate for your cell line
» Sterile serological pipettes and tubes

Protocol:

o Calculate Dilution: Determine the required volume of the 10% stock solution to achieve the
desired final concentration in your cell culture medium.

o Example for a 10 pg/mL (10 ppm) working solution in 10 mL of medium:
= 10% stock solution = 10 g/100 mL = 100 mg/mL = 100,000 pg/mL
» Using the formula C1V1 = C2V2:
= (100,000 pg/mL) * V1 = (10 pg/mL) * (10 mL)
n V1=1pL

 Dilution: In a sterile tube, add the calculated volume of the 10% UFARYL DL 85 stock
solution to the appropriate volume of pre-warmed cell culture medium.

¢ Mixing: Gently mix the solution by pipetting up and down or by inverting the tube.

o Application: The working solution is now ready to be added to your cell cultures.
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Visualizations

Mechanism of Action: Surfactant Interaction with Cell
Membrane

Anionic surfactants like UFARYL DL 85 primarily interact with the cell membrane. Their
amphipathic nature, possessing both a hydrophobic tail and a hydrophilic head, allows them to
insert into the lipid bilayer. This disrupts the membrane integrity, leading to increased
permeability and, at higher concentrations, cell lysis.[3][11]

General Mechanism of Anionic Surfactant Action on a Cell Membrane

UFARYL DL 85
(Anionic Surfactant)

Cell Membrane
Lipid Lipid
111} 1l i 111}

Membrane Disruption
(Increased Permeability)

Cell Lysis
(Release of Contents)
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Caption: Anionic surfactant interaction with the cell membrane.

Experimental Workflow: Preparation and Application of
UFARYL DL 85 Solution

The following diagram illustrates the general workflow for preparing a UFARYL DL 85 solution
and applying it in a cell-based experiment.
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Experimental Workflow for UFARYL DL 85 Solution Preparation
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Caption: Workflow for preparing and using UFARYL DL 85 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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